Cas no 478518-71-7 (D-Galactose-4-d)

• Product Name: D-Galactose-4-d
• CAS No: 478518-71-7
• MF: C₆H₁₂O₆
• MW: 181.162044525146
• CID: 931494
• PubChem ID: 118855925
• Update Time: 2025-05-23

D-Galactose-4-d Chemical and Physical Properties

Names and Identifiers

• d-[4-2h]galactose
• D-Galactose-4-d
• 478518-71-7
• (3R,4S,5R,6R)-5-Deuterio-6-(hydroxymethyl)oxane-2,3,4,5-tetrol

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6?/m1/s1/i3D
• InChI Key： WQZGKKKJIJFFOK-FDDJWOOBSA-N
• SMILES： O1C([C@@H]([C@H]([C@]([2H])([C@H]1CO)O)O)O)O

Computed Properties

• Exact Mass: 181.07
• Monoisotopic Mass: 181.07
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.9
• Topological Polar Surface Area: 118A^2

Experimental Properties

• PSA: 110.38000
• LogP: -3.22140

Additional information on D-Galactose-4-d

D-Galactose-4-d: Chemical Profile and Emerging Research Applications

D-Galactose-4-d, with the chemical identifier CAS no. 478518-71-7, is a monosaccharide derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural configuration, exhibits a range of biological activities that make it a valuable candidate for various therapeutic and diagnostic applications. The chemical structure of D-Galactose-4-d incorporates a galactose backbone with a specific modification at the 4-position, which imparts distinct properties that are exploited in modern biochemical assays and drug formulations.

The structural uniqueness of D-Galactose-4-d is attributed to its specific glycosidic linkage and stereochemistry, which influence its interactions with biological targets. This compound has been extensively studied for its role in carbohydrate metabolism and its potential as an intermediate in the synthesis of more complex glycosides. Recent advancements in synthetic chemistry have enabled the efficient production of D-Galactose-4-d, making it more accessible for research purposes. The availability of high-purity samples has facilitated a deeper exploration of its biological functions and therapeutic potential.

In the realm of biomedical research, D-Galactose-4-d has been investigated for its effects on cellular signaling pathways and its ability to modulate immune responses. Studies have shown that this compound can influence the activity of various enzymes and receptors involved in inflammation and wound healing. The ability of D-Galactose-4-d to interact with specific biomolecules has opened new avenues for the development of targeted therapies. For instance, researchers have explored its potential in treating inflammatory diseases by modulating the activity of key cytokines and chemokines.

Moreover, D-Galactose-4-d has found applications in the field of diagnostics, where it serves as a substrate or inhibitor in enzymatic assays. Its structural properties make it an ideal candidate for developing biosensors that can detect specific biological markers associated with various diseases. The compound's ability to bind to lectins and other carbohydrate-binding proteins has been leveraged in diagnostic kits designed for rapid detection of pathogens or biomarkers indicative of metabolic disorders.

Recent research has also highlighted the role of D-Galactose-4-d in regenerative medicine. Studies indicate that this compound can promote the proliferation and differentiation of stem cells, which are crucial for tissue repair and regeneration. The molecular mechanisms underlying these effects are being actively investigated, with the aim of developing novel regenerative therapies based on glycosidic compounds like D-Galactose-4-d. These findings underscore the compound's potential as a bioactive molecule with broad therapeutic implications.

The pharmaceutical industry has taken note of these advancements and is exploring the use of D-Galactose-4-d in drug development pipelines. Its structural features make it a versatile building block for designing novel glycoside-based drugs that target various diseases. Researchers are particularly interested in its potential as an adjuvant in vaccine formulations, where it can enhance immune responses without causing adverse side effects. The compound's safety profile, as demonstrated by preliminary toxicological studies, further supports its viability as a pharmaceutical agent.

As our understanding of glycoscience continues to evolve, the applications of D-Galactose-4-d are expected to expand further. The development of new synthetic methodologies will enable the production of modified derivatives with enhanced biological activities. These advancements will not only contribute to basic scientific knowledge but also pave the way for innovative therapeutic strategies across multiple medical disciplines. The journey from laboratory discovery to clinical application remains challenging but promising, thanks to the growing body of research supporting the potential benefits of compounds like D-Galactose-4-d.